Cas no 1274551-16-4 (7-Chloro-5-phenyl-1,3-benzoxazol-2-amine)

• Product Name: 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine
• CAS No: 1274551-16-4
• MF: C₁₃H₉ClN₂O
• MW: 244.67636179924
• CID: 2130995
• PubChem ID: 55068863
• Update Time: 2025-11-01

7-Chloro-5-phenyl-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-phenyl-1,3-benzoxazol-2-amine
• NE47821
• Z1416282380
• 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine

• Inchi： 1S/C13H9ClN2O/c14-10-6-9(8-4-2-1-3-5-8)7-11-12(10)17-13(15)16-11/h1-7H,(H2,15,16)
• InChI Key： SEGPTDLJZHFKHY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC=CC=2)=CC2=C1OC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 52

7-Chloro-5-phenyl-1,3-benzoxazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine

Comprehensive Overview of 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine (CAS No. 1274551-16-4): Properties, Applications, and Research Insights

7-Chloro-5-phenyl-1,3-benzoxazol-2-amine (CAS No. 1274551-16-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoxazole derivative features a unique molecular structure combining a chloro-substituted benzoxazole core with a phenyl group, making it a valuable intermediate for drug discovery and functional material development. The compound's amine functionality and aromatic systems contribute to its diverse reactivity profile, enabling applications ranging from medicinal chemistry to organic electronics.

Recent scientific literature highlights the growing importance of benzoxazole-based compounds in addressing contemporary challenges in healthcare and technology. Researchers are particularly interested in this compound's potential as a pharmacophore for designing novel therapeutics targeting neurological disorders and inflammatory conditions. The presence of both electron-donating (amine) and electron-withdrawing (chloro) groups creates an interesting electronic balance that may influence biological activity and material properties.

From a synthetic chemistry perspective, 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine serves as a versatile building block for constructing more complex molecular architectures. Its CAS registry number 1274551-16-4 ensures precise identification in chemical databases and regulatory documentation. The compound's stability under various conditions makes it particularly useful for high-throughput screening applications and combinatorial chemistry approaches that are revolutionizing drug discovery pipelines.

In material science applications, this benzoxazole derivative demonstrates promising characteristics for organic electronic devices. The conjugated π-system of the molecule suggests potential utility in organic light-emitting diodes (OLEDs) and organic photovoltaics, areas that are currently experiencing rapid growth due to the global push for sustainable energy solutions. Researchers are investigating how modifications to the phenyl substituent or amine group might tune the compound's electronic properties for specific device applications.

The pharmaceutical industry's interest in 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine stems from the known biological activities of similar benzoxazole-containing compounds. Many approved drugs and clinical candidates feature this privileged scaffold due to its favorable drug-like properties and ability to interact with multiple biological targets. Current research explores its potential as a precursor for kinase inhibitors, G-protein-coupled receptor modulators, and enzyme inhibitors, addressing unmet medical needs in areas such as oncology and metabolic diseases.

Analytical characterization of CAS 1274551-16-4 typically involves advanced techniques including nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The chloro substituent at the 7-position provides a convenient handle for further functionalization through modern cross-coupling reactions, expanding the compound's utility in synthetic campaigns.

Environmental and safety considerations for 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, researchers employ appropriate personal protective equipment (PPE) and engineering controls when working with this chemical. Proper waste disposal procedures ensure minimal environmental impact, aligning with the pharmaceutical industry's increasing focus on green chemistry principles.

The commercial availability of 1274551-16-4 through specialty chemical suppliers has facilitated its adoption across research institutions and pharmaceutical companies. Pricing and availability data suggest growing demand for this high-purity chemical intermediate, particularly in regions with strong biotechnology sectors. Custom synthesis services often include scale-up options for organizations requiring larger quantities for development programs.

Future research directions for 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine may explore its incorporation into metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features suggest potential in emerging areas like supramolecular chemistry and molecular recognition systems. Additionally, its fluorescence properties warrant investigation for bioimaging applications and chemical sensing technologies.

In conclusion, 7-Chloro-5-phenyl-1,3-benzoxazol-2-amine (CAS No. 1274551-16-4) represents a multifaceted compound with significant potential across scientific disciplines. Its unique combination of structural features positions it as a valuable tool for researchers addressing challenges in medicinal chemistry, materials science, and chemical biology. As understanding of its properties and applications continues to grow, this compound will likely play an increasingly important role in scientific innovation and technological advancement.